Cas no 52175-03-8 (3-(acetylamino)phenyl hydrogen sulfate)

• Product Name: 3-(acetylamino)phenyl hydrogen sulfate
• CAS No: 52175-03-8
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 1576345
• PubChem ID: 3045391
• Update Time: 2025-04-21

3-(acetylamino)phenyl hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

• 3-(acetylamino)phenyl hydrogen sulfate
• (3-acetamidophenyl) hydrogen sulfate
• N-(3-(Sulfooxy)phenyl)acetamide
• DTXSID00200205
• 52175-03-8
• Acetamide, N-(3-(sulfooxy)phenyl)-

• Inchi： 1S/C8H9NO5S/c1-6(10)9-7-3-2-4-8(5-7)14-15(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13)
• InChI Key： MFHWPGOFQLPEHH-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1=CC=CC(=C1)NC(C)=O

Computed Properties

• Exact Mass: 231.02017
• Monoisotopic Mass: 231.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 92.7